Cas no 84319-71-1 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- (E)-1-(3,4-dichlorophenyl)-4-methylhex-1-en-3-one
- NSC315492
- 84319-71-1
- DTXSID10421005
- NSC-315492
-
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- Inchi： InChI=1S/C13H14Cl2O/c1-3-9(2)13(16)7-5-10-4-6-11(14)12(15)8-10/h4-9H,3H2,1-2H3/b7-5+
- InChI Key： OOFLEXQCPRWYGG-FNORWQNLSA-N
- SMILES： CCC(C)C(=O)C=CC1=CC(=C(C=C1)Cl)Cl
Computed Properties
- Exact Mass: 256.0421705g/mol
- Monoisotopic Mass: 256.0421705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 4.7
Related Literature
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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Uday S. Annapure RSC Adv., 2016,6, 99774-99780
-
Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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